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Compound of Interest

Compound Name:
Methyl 4-acetamido-5-bromo-2-

methoxybenzoate

Cat. No.: B194757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for Methyl 4-acetamido-5-bromo-2-methoxybenzoate (CAS No. 4093-34-9). The

information is compiled from available safety data sheets and chemical databases to ensure

safe laboratory practices.

Chemical Identification and Physical Properties
Methyl 4-acetamido-5-bromo-2-methoxybenzoate is an organic compound utilized in various

synthetic applications, particularly in medicinal chemistry and pharmaceutical development.[1]

Its utility is, in part, due to the reactivity of the bromo and acetylamino functional groups.[1]

Table 1: Physical and Chemical Properties of Methyl 4-acetamido-5-bromo-2-
methoxybenzoate
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Property Value Source(s)

CAS Number 4093-34-9 [2]

Molecular Formula C₁₁H₁₂BrNO₄ [1][2][3][4]

Molecular Weight 302.12 g/mol [2][3][4]

Appearance Solid, powder, or liquid [1][3]

Melting Point 170-172 °C, 174 °C [3][4][5][6]

Boiling Point 449.7 °C at 760 mmHg [3][5][6]

Density 1.506 g/cm³ [3]

Flash Point 225.8 °C [3]

Vapor Pressure
0.0±1.1 mmHg at 25°C

(Predicted)
[3]

Refractive Index 1.579 [3]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[1]

Hazard Identification and Classification
According to available safety data, Methyl 4-acetamido-5-bromo-2-methoxybenzoate is

classified as hazardous to the aquatic environment with long-lasting effects.[2]

GHS Classification: Hazardous to the aquatic environment, long-term (Chronic) - Category 2.

[2]

Hazard Statement: H411 - Toxic to aquatic life with long lasting effects.[2]

Signal Word: No signal word provided.[2]

Pictogram: No pictogram provided.[2]
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It is important to note that comprehensive toxicological data for this compound is not readily

available.[2] Therefore, it should be handled with the care afforded to all laboratory chemicals

with unknown toxicological profiles.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and risk.

Handling
Handle in a well-ventilated place.[7]

Avoid release to the environment.[2]

Use personal protective equipment as specified in Section 4.

Storage
Specific storage conditions were not detailed in the available literature. However, as a

standard practice for chemical reagents, it should be stored in a tightly closed container in a

dry and well-ventilated place.

Exposure Controls and Personal Protection
To ensure the safety of laboratory personnel, appropriate personal protective equipment (PPE)

should be worn.

Table 2: Recommended Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection Wear impervious gloves and a lab coat.

Respiratory Protection
If ventilation is inadequate, use a NIOSH-

approved respirator.
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First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[2]

Skin Contact
Immediately wash off with soap and plenty of

water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.

Accidental Release and Disposal
Accidental Release
In case of a spill, collect the spillage.[2] Personal protective equipment should be worn during

cleanup.[8]

Disposal
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[2] Avoid release to the environment.[2]

Firefighting Measures
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In the event of a fire, wear a self-contained breathing apparatus if necessary.[2] Specific

information on suitable extinguishing media was not available in the searched documents.

Toxicological and Ecological Information
Detailed toxicological and ecological studies for Methyl 4-acetamido-5-bromo-2-
methoxybenzoate are not available in the public domain.[2] The primary known hazard is its

toxicity to aquatic life with long-lasting effects.[2]

Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of Methyl 4-acetamido-
5-bromo-2-methoxybenzoate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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